9-Desfluoro levofloxacin
9-Desfluoro levofloxacin
An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
Brand Name:
Vulcanchem
CAS No.:
117620-85-6
VCID:
VC0193972
InChI:
InChI=1S/C18H21N3O4/c1-11-10-25-17-14(20-7-5-19(2)6-8-20)4-3-12-15(17)21(11)9-13(16(12)22)18(23)24/h3-4,9,11H,5-8,10H2,1-2H3,(H,23,24)/t11-/m0/s1
SMILES:
CC1COC2=C(C=CC3=C2N1C=C(C3=O)C(=O)O)N4CCN(CC4)C
Molecular Formula:
C18H21N3O4
Molecular Weight:
343.4 g/mol
9-Desfluoro levofloxacin
CAS No.: 117620-85-6
Impurities
VCID: VC0193972
Molecular Formula: C18H21N3O4
Molecular Weight: 343.4 g/mol
Purity: > 95%
CAS No. | 117620-85-6 |
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Product Name | 9-Desfluoro levofloxacin |
Molecular Formula | C18H21N3O4 |
Molecular Weight | 343.4 g/mol |
IUPAC Name | (2S)-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13),11-tetraene-11-carboxylic acid |
Standard InChI | InChI=1S/C18H21N3O4/c1-11-10-25-17-14(20-7-5-19(2)6-8-20)4-3-12-15(17)21(11)9-13(16(12)22)18(23)24/h3-4,9,11H,5-8,10H2,1-2H3,(H,23,24)/t11-/m0/s1 |
Standard InChIKey | ANLIAKDHRADSBT-NSHDSACASA-N |
Isomeric SMILES | C[C@H]1COC2=C(C=CC3=C2N1C=C(C3=O)C(=O)O)N4CCN(CC4)C |
SMILES | CC1COC2=C(C=CC3=C2N1C=C(C3=O)C(=O)O)N4CCN(CC4)C |
Canonical SMILES | CC1COC2=C(C=CC3=C2N1C=C(C3=O)C(=O)O)N4CCN(CC4)C |
Appearance | White Solid to Pale Yellow Solid |
Melting Point | >184°C (dec.) |
Description | An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (3S)-2,3-Dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid; Levofloxacin Related Compound F (USP); |
PubChem Compound | 23651701 |
Last Modified | Nov 11 2021 |
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